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Compound of Interest

Compound Name: Shizukanolide F

Cat. No.: B1160101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Shizukanolide F, a naturally occurring dimeric sesquiterpenoid, has emerged as a compound

of significant interest within the scientific community. Isolated from plants of the Chloranthus

genus, it has demonstrated potent biological activities, notably in the realms of antifungal and

anti-cancer applications. This technical guide provides a comprehensive overview of the

chemical properties, biological functions, and relevant experimental methodologies pertaining

to Shizukanolide F, with the aim of facilitating further research and development.

Core Compound Identification
A clear identification of Shizukanolide F is paramount for any research endeavor. The

fundamental chemical identifiers for this compound are summarized below.
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Identifier Value Reference

CAS Number 120061-96-3 [1]

Molecular Formula C₁₅H₁₈O₄ [1]

Molecular Weight 262.3 g/mol [1]

Class Dimeric Sesquiterpene [1]

Natural Source Chloranthus japonicus Sieb. [1]

Biological Activities and Quantitative Data
Shizukanolide F has exhibited noteworthy efficacy in two primary areas of therapeutic interest:

as an antifungal agent against plant pathogens and as a potential anti-metastatic agent in

breast cancer.

Antifungal Activity
Shizukanolide F has demonstrated potent in vitro and in vivo antifungal properties against a

variety of plant pathogenic fungi.

Table 2.1: In Vitro Antifungal Activity of Shizukanolide F

Fungal Species
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Pythium ultimum 4 - 16

Phytophthora infestans 4 - 16

Botrytis cinerea 4 - 16

Colletotrichum lagenarium 4 - 16

Alternaria kikuchiana 4 - 16

Magnaporthe grisea 4 - 16

Table 2.2: In Vivo Antifungal Activity of Shizukanolide F
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Fungal Species Host Plant
Concentration
(µg/mL)

Protective Activity
(%)

Puccinia recondita Wheat 100 93

Anti-Metastasis Breast Cancer Activity
Preliminary studies have indicated that sesquiterpenes from Chloranthus henryi, including

Shizukanolide F, possess anti-metastatic activity against breast cancer. However, specific

quantitative data such as IC₅₀ values for Shizukanolide F on breast cancer cell lines like MDA-

MB-231 and MCF-7 are not readily available in the public domain. Research on closely related

lindenane-type sesquiterpenoid dimers, such as Chlorahololide D, has shown cytotoxic effects

on MCF-7 cells, suggesting a potential avenue of investigation for Shizukanolide F.

Experimental Protocols
To ensure the reproducibility and advancement of research on Shizukanolide F, detailed

experimental methodologies are crucial. The following sections outline standardized protocols

that can be adapted for the evaluation of its biological activities.

In Vitro Antifungal Susceptibility Testing: Broth
Microdilution Method
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A2

guidelines and can be used to determine the Minimum Inhibitory Concentration (MIC) of

Shizukanolide F against various fungal strains.[2][3][4][5][6][7][8][9]

Objective: To determine the lowest concentration of Shizukanolide F that inhibits the visible

growth of a fungal pathogen.

Materials:

Shizukanolide F

Target fungal strains

RPMI-1640 medium (with L-glutamine, without sodium bicarbonate, buffered with MOPS)
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Sterile 96-well microtiter plates

Spectrophotometer (optional, for quantitative reading)

Incubator

Procedure:

Preparation of Shizukanolide F Stock Solution: Dissolve Shizukanolide F in a suitable

solvent (e.g., DMSO) to create a high-concentration stock solution.

Serial Dilutions: Perform serial twofold dilutions of the Shizukanolide F stock solution in

RPMI-1640 medium directly in the 96-well plates to achieve a range of desired

concentrations.

Inoculum Preparation: Culture the fungal strains on appropriate agar plates. Prepare a fungal

suspension in sterile saline and adjust the turbidity to match a 0.5 McFarland standard

(approximately 1-5 x 10⁶ CFU/mL). Further dilute this suspension in RPMI-1640 medium to

the final inoculum concentration.

Inoculation: Add the prepared fungal inoculum to each well of the microtiter plate containing

the serially diluted Shizukanolide F. Include positive (no compound) and negative (no

inoculum) controls.

Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours,

depending on the fungal species.

MIC Determination: The MIC is determined as the lowest concentration of Shizukanolide F
at which there is no visible growth of the fungus. This can be assessed visually or by

measuring the optical density using a spectrophotometer.

In Vivo Antifungal Assay: Wheat Leaf Rust Model
This protocol provides a framework for evaluating the protective efficacy of Shizukanolide F
against Puccinia recondita on wheat seedlings.[10][11][12][13][14]

Objective: To assess the ability of Shizukanolide F to prevent or reduce the severity of wheat

leaf rust infection in a controlled environment.
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Materials:

Shizukanolide F

Wheat seedlings (a susceptible variety)

Puccinia recondita uredospores

Spore suspension solution (e.g., sterile water with a surfactant like Tween 20)

Spray applicator

Controlled environment chamber or greenhouse

Procedure:

Plant Cultivation: Grow wheat seedlings in pots until they reach a suitable growth stage (e.g.,

two-leaf stage).

Compound Application: Prepare a solution of Shizukanolide F at the desired concentration

(e.g., 100 µg/mL). Evenly spray the wheat seedlings with the solution until runoff. Allow the

plants to dry.

Inoculation: Prepare a suspension of Puccinia recondita uredospores in the spore

suspension solution. Inoculate the treated and control (sprayed with solvent only) wheat

seedlings by spraying the spore suspension onto the leaves.

Incubation: Place the inoculated plants in a dew chamber or a high-humidity environment for

16-24 hours in the dark to facilitate spore germination and infection.

Disease Development: Move the plants to a greenhouse or controlled environment chamber

with conditions conducive to rust development (e.g., 16-hour photoperiod, temperature

around 20°C).

Assessment: After a suitable incubation period (e.g., 10-14 days), assess the disease

severity by counting the number of pustules per leaf or using a disease rating scale.

Calculate the protective activity as the percentage reduction in disease severity in the treated

plants compared to the control plants.
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Diagrams and Workflows
Visual representations of experimental workflows and potential signaling pathways can aid in

the understanding and design of future studies.
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Fig. 1: Experimental workflow for assessing the antifungal activity of Shizukanolide F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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